molecular formula C7H4Cl2N2 B1296422 2,5-Dichlorobenzimidazole CAS No. 4887-95-0

2,5-Dichlorobenzimidazole

Cat. No. B1296422
CAS RN: 4887-95-0
M. Wt: 187.02 g/mol
InChI Key: LLIARSREYVCQHL-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of benzimidazole derivatives, including 2,5-Dichlorobenzimidazole, often involves the reaction of an amino intermediate using a mild diazotization procedure . For instance, 2,4,6-trichlorobenzimidazole and 2-bromo-4,6-dichlorobenzimidazole were synthesized via the 2-amino intermediate .


Molecular Structure Analysis

The molecular formula of 2,5-Dichlorobenzimidazole is C7H4Cl2N2, and its molecular weight is 187.02 g/mol . The InChIKey of the compound is LLIARSREYVCQHL-UHFFFAOYSA-N . The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 1 .

Scientific Research Applications

Medicine and Pharmacology

Benzimidazole derivatives, including 2,5-Dichlorobenzimidazole, have various applications in medicine due to their diverse biological activities . They have been used in the treatment of conditions like diabetes, viruses, and parasitic diseases . They also show potential in cancer therapy .

Materials Chemistry

Benzimidazole derivatives are used in materials chemistry . The specific properties of 2,5-Dichlorobenzimidazole could potentially be harnessed in this field, although further research would be needed to confirm this.

Electronics

In the field of electronics, benzimidazole derivatives have shown promise . The unique properties of 2,5-Dichlorobenzimidazole could potentially make it useful in this area.

Technology

Benzimidazole derivatives have applications in various technological fields . The specific applications of 2,5-Dichlorobenzimidazole in technology would need to be explored further.

Dyes and Pigments

Benzimidazole derivatives are used in the production of dyes and pigments . 2,5-Dichlorobenzimidazole could potentially be used in this way.

Agriculture

In agriculture, benzimidazole derivatives have shown potential . It’s possible that 2,5-Dichlorobenzimidazole could have applications in this field, although more research would be needed to confirm this.

Safety and Hazards

When handling 2,5-Dichlorobenzimidazole, personal protective equipment/face protection should be worn, and adequate ventilation should be ensured . Contact with skin, eyes, or clothing should be avoided, and ingestion and inhalation should be prevented . The compound is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation .

Future Directions

Benzimidazole and its derivatives, including 2,5-Dichlorobenzimidazole, have been the focus of many research studies due to their potential as anticancer agents . The development of new benzimidazole-based drugs is an active and attractive topic in medicinal chemistry . Future research may focus on designing novel and potent benzimidazole-containing drugs .

properties

IUPAC Name

2,6-dichloro-1H-benzimidazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4Cl2N2/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LLIARSREYVCQHL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1Cl)NC(=N2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4Cl2N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90319416
Record name 2,5-Dichlorobenzimidazole
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

187.02 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,5-Dichlorobenzimidazole

CAS RN

4887-95-0
Record name 2,6-Dichloro-1H-benzimidazole
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Record name 4887-95-0
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Record name 2,5-Dichlorobenzimidazole
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Record name 2,5-dichloro-1H-1,3-benzodiazole
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Synthesis routes and methods

Procedure details

2-Chlorobenzimidazole (1.05 g) was dissolved in DMF (10 mL), and N-chlorosuccinimide (1.01 g) was added thereto. The mixture was stirred at 60° C. for 30 min and the reaction mixture was added to water. The precipitated solid was collected by filtration to give 2,5-dichlorobenzimidazole (0.480 g) as a white solid.
Quantity
1.05 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
1.01 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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